Cas no 233255-43-1 (4-(Butoxymethyl)-2-ethoxyphenol)

• Product Name: 4-(Butoxymethyl)-2-ethoxyphenol
• CAS No: 233255-43-1
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 2836982
• PubChem ID: 71356801
• Update Time: 2025-04-21

4-(Butoxymethyl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 233255-43-1
• DTXSID60780917
• 4-(BUTOXYMETHYL)-2-ETHOXYPHENOL
• Phenol, 4-(butoxymethyl)-2-ethoxy-
• 4-(Butoxymethyl)-2-ethoxyphenol

• Inchi： 1S/C13H20O3/c1-3-5-8-15-10-11-6-7-12(14)13(9-11)16-4-2/h6-7,9,14H,3-5,8,10H2,1-2H3
• InChI Key： OEKTUVAECLQJIW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=C(C=1)OCC)O)CCCC

Computed Properties

• Exact Mass: 224.14124450Da
• Monoisotopic Mass: 224.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.7Ų